Cas no 2097938-40-2 (8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline)

8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline is a structurally complex compound featuring a quinoline core modified with a sulfonyl-linked piperidine-piperazine scaffold and a 3-(trifluoromethyl)phenyl substituent. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a bioactive scaffold for targeting central nervous system (CNS) receptors or enzymes due to its piperazine and piperidine motifs. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfonyl linker may improve binding affinity. Its modular design allows for further derivatization, making it a versatile intermediate for drug discovery. The compound’s well-defined structure and synthetic accessibility support its use in pharmacological research and development.
8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline structure
2097938-40-2 structure
Product Name:8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
CAS No:2097938-40-2
MF:C25H27F3N4O2S
MW:504.56769490242
CID:5474473
PubChem ID:126851958
Update Time:2025-06-30

8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline Chemical and Physical Properties

Names and Identifiers

    • 8-[4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]piperidin-1-yl]sulfonylquinoline
    • F3395-0978
    • 8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
    • AKOS032464860
    • CCG-355760
    • 2097938-40-2
    • 8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
    • Inchi: 1S/C25H27F3N4O2S/c26-25(27,28)20-6-2-7-22(18-20)31-16-14-30(15-17-31)21-9-12-32(13-10-21)35(33,34)23-8-1-4-19-5-3-11-29-24(19)23/h1-8,11,18,21H,9-10,12-17H2
    • InChI Key: FUZDHQFYKVIOMZ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CN=C12)(N1CCC(CC1)N1CCN(C2C=CC=C(C(F)(F)F)C=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 504.18068178g/mol
  • Monoisotopic Mass: 504.18068178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 805
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 65.1Ų

8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3395-0978-2μmol
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
2μmol
$57.0 2023-09-11
Life Chemicals
F3395-0978-5μmol
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
5μmol
$63.0 2023-09-11
Life Chemicals
F3395-0978-10μmol
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
10μmol
$69.0 2023-09-11
Life Chemicals
F3395-0978-20μmol
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
20μmol
$79.0 2023-09-11
Life Chemicals
F3395-0978-1mg
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
1mg
$54.0 2023-09-11
Life Chemicals
F3395-0978-2mg
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
2mg
$59.0 2023-09-11
Life Chemicals
F3395-0978-3mg
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
3mg
$63.0 2023-09-11
Life Chemicals
F3395-0978-4mg
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
4mg
$66.0 2023-09-11
Life Chemicals
F3395-0978-5mg
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
5mg
$69.0 2023-09-11
Life Chemicals
F3395-0978-10mg
8-[(4-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline
2097938-40-2
10mg
$79.0 2023-09-11

Additional information on 8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline

8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline

8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline, also known by its CAS registry number 2097938-40-2, is a complex organic compound with significant potential in the field of drug discovery and materials science. This compound is characterized by its intricate structure, which includes a quinoline core, a sulfonyl group, and a piperazine moiety substituted with a trifluoromethylphenyl group. The combination of these structural elements contributes to its unique chemical properties and biological activity.

The quinoline moiety, a heterocyclic aromatic system, is a common feature in many bioactive compounds. It is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in drug design. In this compound, the quinoline ring is substituted at the 8-position with a sulfonyl group, which introduces additional electronic and steric effects. The sulfonyl group is often used in medicinal chemistry to enhance the stability and bioavailability of molecules while maintaining their activity.

The piperazine ring, another key structural element in this compound, is connected to the sulfonyl group via a piperidine linker. Piperazine is a six-membered saturated ring containing two nitrogen atoms, and it is widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. In this case, the piperazine ring is substituted with a trifluoromethylphenyl group at the 4-position. The trifluoromethyl group is an electron-withdrawing substituent that can modulate the electronic properties of the aromatic ring, potentially enhancing the compound's activity against specific biological targets.

Recent studies have highlighted the potential of this compound as a modulator of certain G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling and are targets for many therapeutic agents. The ability of this compound to interact with GPCRs suggests its potential application in treating conditions such as cardiovascular diseases, neurological disorders, and inflammatory diseases.

In addition to its biological activity, this compound has also been explored for its potential use in materials science. The combination of aromaticity and functional groups such as sulfonyl and trifluoromethyl groups makes it suitable for applications in organic electronics and optoelectronics. For instance, derivatives of this compound have been studied for their use in organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when excited by an electric current.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the quinoline core through cyclization reactions, the introduction of the sulfonyl group via sulfonation or coupling reactions, and the construction of the piperazine-piperidine linkage through amide or urea formation. The substitution pattern on the piperazine ring is critical for achieving the desired biological or electronic properties.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide insights into its molecular structure, purity, and stability under different conditions. Additionally, computational methods such as density functional theory (DFT) have been employed to study its electronic properties and predict its interactions with biological targets.

In terms of safety and handling, this compound should be treated with care due to its complex structure and potential reactivity under certain conditions. Proper storage conditions include keeping it away from light, moisture, and oxidizing agents. Handling should be done in accordance with standard laboratory safety protocols to minimize risks associated with exposure.

In conclusion, 8-[(4-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}piperidin-1-yl)sulfonyl]quinoline (CAS 2097938-40-2) represents an intriguing molecule with diverse applications across multiple fields. Its unique structure endows it with properties that make it valuable for both therapeutic development and advanced materials research. As research continues to uncover new insights into its potential uses, this compound stands out as an important addition to the arsenal of tools available to chemists and biologists alike.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.